Cas no 2439-55-6 (N-Methyloctadecylamine)

• Product Name: N-Methyloctadecylamine
• CAS No: 2439-55-6
• MF: C₁₉H₄₁N
• MW: 283.535546064377
• MDL: MFCD00009008
• CID: 254707
• PubChem ID: 87572899
• Update Time: 2025-05-23

N-Methyloctadecylamine Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanamine,N-methyl-
• N-Methylstearylamine
• N-Methyloctadecylamine
• N-METHYL-N-OCTADECYLAMINE
• N-methyloctadecan-1-amine
• N-Methyloctadecylami
• 1-Octadecanamine,N-methyl
• Methyl-n-octadecylamine
• methyl-octadecyl-amine
• Methylstearylamine
• N-methyl-1-octadecylamine
• N-methyl-N-octadecyl-amine
• N-Methyl-N-stearylamine
• Octadecylmethylamine
• Methyloctadecylamine
• 1-Octadecanamine, N-methyl-
• N-Stearyl-N-methylamine
• Octadecylamine, N-methyl-
• N-Methyl-1-octadecanamine
• N-Methyloctadecanamine
• VII03N5WBX
• SZEGKVHRCLBFKJ-UHFFFAOYSA-N
• Stearyl Methylamine
• NSC66468
• methyl octadecylamine
• N-octadecylme
• UNII-VII03N5WBX
• 4-04-00-00827 (Beilstein Handbook Reference)
• N-Methyloctadecylamine, 98%
• EINECS 219-463-7
• N-methyl-N-n-octadecylamine
• NSC-66468
• N-methyl-octadecylamine
• SCHEMBL37402
• BRN 1758431
• DTXSID50870977
• 2439-55-6
• AS-58522
• methyl(octadecyl)amine
• J-015493
• CS-0315017
• NS00046934
• NSC 66468
• MFCD00009008
• N-octadecylmethylamine
• N-methyl-N-octadecyl amine
• D91402
• FT-0634281
• M0912
• AKOS003386030
• Q27291849
• DB-046432
• STK286090
• DTXCID10818653
• ALBB-030092

• MDL： MFCD00009008
• Inchi： 1S/C19H41N/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-2/h20H,3-19H2,1-2H3
• InChI Key： SZEGKVHRCLBFKJ-UHFFFAOYSA-N
• SMILES： N(C)CCCCCCCCCCCCCCCCCC
• BRN： 1758431

Computed Properties

• Exact Mass: 283.32400
• Monoisotopic Mass: 283.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 17
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 12
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.7953 (estimate)
• Melting Point: 43.0 to 47.0 deg-C
• Boiling Point: 346.08°C (estimate)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4528 (estimate)
• PSA: 12.03000
• LogP: 6.85820
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Methyloctadecylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：10-34
• RTECS：RG4460000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Methyloctadecylamine

N-Methyloctadecylamine: A Comprehensive Overview

N-Methyloctadecylamine, also known by its CAS number 2439-55-6, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, classified as an amine, is characterized by its long hydrocarbon chain and a methyl group attached to the nitrogen atom. The structure of N-Methyloctadecylamine consists of an octadecyl group (a straight-chain alkyl group with 18 carbon atoms) and a methyl group bonded to the nitrogen atom, making it a primary amine derivative.

The chemical properties of N-Methyloctadecylamine are primarily influenced by its hydrocarbon chain and the amine functional group. The long alkyl chain imparts hydrophobicity to the molecule, while the amine group contributes basicity and reactivity. This combination makes N-Methyloctadecylamine a valuable compound in numerous chemical reactions and applications. Recent studies have highlighted its potential in surface chemistry, materials science, and biotechnology.

One of the most notable applications of N-Methyloctadecylamine is in the synthesis of surfactants and detergents. Due to its amphiphilic nature, it can act as an effective emulsifier and wetting agent. Researchers have explored its ability to stabilize emulsions and enhance the solubility of hydrophobic compounds in aqueous media. These properties make it a promising candidate for use in food processing, pharmaceuticals, and cosmetic industries.

In materials science, N-Methyloctadecylamine has been utilized as a precursor for the synthesis of advanced materials such as polymers and nanoparticles. Its long hydrocarbon chain provides a platform for controlled polymerization reactions, leading to materials with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated the potential of N-Methyloctadecylamine in creating biodegradable polymers for sustainable packaging solutions.

The biological applications of N-Methyloctadecylamine are another area of active research. Its ability to interact with biomolecules such as DNA and proteins has been explored for drug delivery systems. Studies have shown that N-Methyloctadecylamine can form complexes with nucleic acids, potentially enhancing their stability and bioavailability. This opens up possibilities for its use in gene therapy and targeted drug delivery.

Recent breakthroughs in nanotechnology have further expanded the scope of N-Methyloctadecylamine's applications. Scientists have employed it as a stabilizing agent for metal nanoparticles, such as gold and silver nanoparticles. These nanoparticles find applications in catalysis, sensing, and imaging technologies. The ability of N-Methyloctadecylamine to prevent nanoparticle aggregation while maintaining their functionality has been a focal point in these studies.

In conclusion, N-Methyloctadecylamine (CAS No. 2439-55-6) is a multifaceted compound with a wide range of applications across diverse fields. Its unique chemical properties make it an invaluable tool in surfactant chemistry, materials science, biotechnology, and nanotechnology. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.